Cas no 110916-44-4 (1-(3,5-dimethyladamantan-1-yl)methanamine hydrochloride)

• Product Name: 1-(3,5-dimethyladamantan-1-yl)methanamine hydrochloride
• CAS No: 110916-44-4
• MF: C₁₃H₂₄ClN
• MW: 229.78936290741
• MDL: MFCD02208132
• CID: 894363
• PubChem ID: 9551330
• Update Time: 2024-03-01

1-(3,5-dimethyladamantan-1-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F0348-2809
• (3,5-dimethyl-1-adamantyl)methanamine
• C-(3,5-Dimethyl-adamantan-1-yl)-methylamine hydrochloride
• MLS000519575
• SMR000129993
• ((1r,3R,5S,7r)-3,5-dimethyladamantan-1-yl)methanamine hydrochloride
• 1-(3,5-dimethyladamantan-1-yl)methanamine hydrochloride

• MDL： MFCD02208132
• Inchi： 1S/C13H23N.ClH/c1-11-3-10-4-12(2,6-11)8-13(5-10,7-11)9-14;/h10H,3-9,14H2,1-2H3;1H
• InChI Key： NEEQLJVENXVFJB-UHFFFAOYSA-N
• SMILES： Cl.NCC12CC3CC(C)(CC(C)(C3)C1)C2

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines